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Compound of Interest

Compound Name: 2-Bromo-6-methylpyridine

Cat. No.: B113505 Get Quote

This document provides comprehensive safety and logistical guidance for the proper disposal

of 2-Bromo-6-methylpyridine, tailored for researchers, scientists, and professionals in drug

development. Adherence to these procedures is critical for ensuring laboratory safety and

environmental protection.

Safety and Hazard Information
2-Bromo-6-methylpyridine is a hazardous chemical that requires careful handling. The

primary routes of exposure are inhalation, ingestion, and skin or eye contact. It is classified as

harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation.[1][2]

[3]

Quantitative Data Summary

A summary of the key physical and safety data for 2-Bromo-6-methylpyridine is presented in

the table below for easy reference.
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Property Value

Molecular Formula C₆H₆BrN

Molecular Weight 172.02 g/mol [1]

Appearance Colorless to light yellow clear liquid[4]

Boiling Point 102-103 °C at 20 mmHg[4]

Density 1.512 g/mL at 25 °C[4]

Flash Point 97 °C (206.6 °F) - closed cup[1]

GHS Hazard Statements

H315 (Causes skin irritation), H319 (Causes

serious eye irritation), H335 (May cause

respiratory irritation)[1][5]

Personal Protective Equipment (PPE)
When handling 2-Bromo-6-methylpyridine, the following personal protective equipment is

mandatory to minimize exposure and ensure personal safety:

Eye Protection: Chemical safety goggles with side-shields or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile). Gloves should be inspected before

use and disposed of properly after handling the chemical.

Skin and Body Protection: A laboratory coat and, if necessary, additional protective clothing

to prevent skin contact.

Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within

a chemical fume hood.[6] If there is a risk of inhalation, a suitable respirator with an

appropriate filter (e.g., type ABEK) should be used.

Disposal Protocol for 2-Bromo-6-methylpyridine
The standard and recommended procedure for the disposal of 2-Bromo-6-methylpyridine is

through a licensed and approved hazardous waste disposal company. Direct disposal into
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drains or regular trash is strictly prohibited. The following protocol outlines the steps for the safe

collection, storage, and preparation of this chemical waste for professional disposal.

Materials Required:

Appropriate Personal Protective Equipment (PPE)

Designated hazardous waste container (chemically resistant, with a secure screw cap)

Hazardous waste labels

Secondary containment for the waste container

Procedure:

Waste Segregation:

As a halogenated organic compound, 2-Bromo-6-methylpyridine waste must be

collected separately from non-halogenated organic waste streams.[7][8]

Do not mix this waste with incompatible materials such as strong oxidizing agents, acids,

or bases.[9]

Waste Collection:

All operations involving the transfer of 2-Bromo-6-methylpyridine waste must be

conducted within a certified chemical fume hood to minimize inhalation exposure.

Carefully transfer the waste into a designated, clean, and chemically compatible

hazardous waste container. Avoid splashing.

Contaminated materials, such as pipette tips, gloves, and absorbent paper, should be

collected in a separate, clearly labeled solid hazardous waste container.

Container Labeling:

Immediately label the hazardous waste container with the following information:
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The words "Hazardous Waste"

The full chemical name: "2-Bromo-6-methylpyridine"

An accurate estimation of the volume or mass of the waste

The date of accumulation

The name of the principal investigator or laboratory contact

Waste Storage:

Securely close the waste container cap to prevent leaks or evaporation.

Store the sealed container in a designated, well-ventilated, and cool satellite accumulation

area within the laboratory.

The waste container must be placed in a secondary containment bin to mitigate any

potential spills.

Ensure the storage area is away from sources of ignition and inaccessible to unauthorized

personnel.

Arranging for Disposal:

Once the waste container is nearly full, or on a regular schedule, contact your institution's

Environmental Health and Safety (EHS) department or a licensed hazardous waste

disposal contractor to arrange for pickup.

Provide the disposal service with a complete and accurate description of the waste.

Emergency Procedures
Spills: In the event of a small spill, contain the liquid with an inert absorbent material (e.g.,

vermiculite, sand). Wearing appropriate PPE, carefully collect the absorbent material and

place it in a sealed, labeled container for hazardous waste disposal. For larger spills,

evacuate the area and contact your institution's emergency response team.[7]
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Personal Contact:

Eyes: Immediately flush with copious amounts of water for at least 15 minutes, holding the

eyelids open. Seek immediate medical attention.

Skin: Wash the affected area thoroughly with soap and water. Remove contaminated

clothing. If irritation persists, seek medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If

breathing has stopped, provide artificial respiration. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical

attention.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of 2-Bromo-6-
methylpyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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